![molecular formula C19H23NO3 B2531869 N-[1-(furan-2-yl)propan-2-yl]-4-phenyloxane-4-carboxamide CAS No. 1209129-62-3](/img/structure/B2531869.png)
N-[1-(furan-2-yl)propan-2-yl]-4-phenyloxane-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there is no direct information available on the synthesis of this specific compound, similar compounds have been synthesized through various methods. For instance, the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol has been used to produce N-(pyridin-2-yl)furan-2-carboxamide .Scientific Research Applications
Drug Precursor and Synthesis of (S)-1-(furan-2-yl)propan-1-ol
- Background : (S)-1-(furan-2-yl)propan-1-ol (also known as (S)-2) is a chiral heterocyclic alcohol with significant pharmaceutical potential .
- Application : (S)-2 serves as a precursor for pyranone synthesis, which finds use in creating sugar analogues, antibiotics, tirantamycines, and anticancer drugs. The biocatalytic synthesis of (S)-2 using Lactobacillus paracasei BD101 has been achieved with high enantiopurity and gram-scale yield .
Inhibition of Monophenolase Activity
- Application : Low doses of compound 8 exhibit dose-dependent inhibition of monophenolase, while high doses significantly increase enzyme activity .
Herbicidal Activity
- Application : Compound 6d demonstrated good herbicidal activity, comparable to the lead compound, against target weeds .
Analytical Use
- Application : Researchers can employ this method for quantification and characterization of F5831-1958 .
Scientific Policy Context
- Application : F5831-1958 symbolizes the importance of investments in science and technology to address societal challenges, aligning with the vision of a welfare state .
Research Funding
properties
IUPAC Name |
N-[1-(furan-2-yl)propan-2-yl]-4-phenyloxane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c1-15(14-17-8-5-11-23-17)20-18(21)19(9-12-22-13-10-19)16-6-3-2-4-7-16/h2-8,11,15H,9-10,12-14H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIKQWHXQTJKOMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CO1)NC(=O)C2(CCOCC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(furan-2-yl)propan-2-yl]-4-phenyloxane-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.